Cas no 2680850-26-2 (4-Acetamido-1,2-thiazole-3-carboxylic acid)

• Product Name: 4-Acetamido-1,2-thiazole-3-carboxylic acid
• CAS No: 2680850-26-2
• MF: C₆H₆N₂O₃S
• MW: 186.188439846039
• CID: 5650933
• PubChem ID: 165913763
• Update Time: 2025-07-02

4-Acetamido-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetamido-1,2-thiazole-3-carboxylic acid
• EN300-28271574
• 2680850-26-2
• 4-Acetamido-1,2-thiazole-3-carboxylic acid

• Inchi： 1S/C6H6N2O3S/c1-3(9)7-4-2-12-8-5(4)6(10)11/h2H,1H3,(H,7,9)(H,10,11)
• InChI Key： ZVUQDLORCPGSMQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)=N1)NC(C)=O

Computed Properties

• Exact Mass: 186.00991323g/mol
• Monoisotopic Mass: 186.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 108Ų

Additional information on 4-Acetamido-1,2-thiazole-3-carboxylic acid

Recent Advances in the Study of 4-Acetamido-1,2-thiazole-3-carboxylic acid (CAS: 2680850-26-2)

4-Acetamido-1,2-thiazole-3-carboxylic acid (CAS: 2680850-26-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and metabolic disorders. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 4-Acetamido-1,2-thiazole-3-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed innovative catalytic methods and green chemistry principles to streamline the production process. These advancements not only enhance the compound's accessibility for further research but also align with the growing demand for sustainable chemical synthesis in the pharmaceutical industry.

In terms of biological activity, recent investigations have revealed that 4-Acetamido-1,2-thiazole-3-carboxylic acid exhibits promising inhibitory effects against specific enzymatic targets. Particularly noteworthy is its interaction with key metabolic enzymes, suggesting potential applications in the treatment of metabolic syndromes. Structural-activity relationship (SAR) studies have provided valuable insights into the molecular modifications that can enhance its potency and selectivity.

Furthermore, the compound's potential as a building block for more complex pharmacophores has been explored. Several research groups have successfully incorporated 4-Acetamido-1,2-thiazole-3-carboxylic acid into larger molecular frameworks, creating novel compounds with improved pharmacokinetic properties. These derivatives are currently undergoing preliminary screening for various therapeutic indications.

Recent computational studies have complemented experimental findings by providing detailed molecular docking simulations and predictive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. These in silico approaches have helped identify the most promising directions for further development of this compound class, potentially accelerating the drug discovery process.

The safety profile of 4-Acetamido-1,2-thiazole-3-carboxylic acid has also been investigated in recent preclinical studies. Initial toxicological assessments indicate a favorable safety window, though further comprehensive studies are warranted to fully characterize its pharmacological properties. These findings support the continued exploration of this compound as a potential therapeutic agent.

Looking forward, researchers are particularly excited about the compound's potential in addressing antimicrobial resistance. Preliminary data suggest that derivatives of 4-Acetamido-1,2-thiazole-3-carboxylic acid may exhibit activity against drug-resistant bacterial strains, offering a potential pathway for developing new antibiotics in an era of increasing resistance.

In conclusion, the growing body of research on 4-Acetamido-1,2-thiazole-3-carboxylic acid (CAS: 2680850-26-2) demonstrates its significant potential in medicinal chemistry. The compound's versatility as a synthetic intermediate and its promising biological activities make it a valuable focus for ongoing and future research efforts in drug discovery and development.